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Compound of Interest

Compound Name: C12H20O4Sn

Cat. No.: B7823103

Get Quote

Context: Toxicology, Safety Architecture, and Control Strategies in Biopharmaceutical R&D

Part 1: Executive Technical Summary
The Hidden Risk in Single-Use Systems For researchers and drug development professionals,

Dibutyltin Maleate (DBT-Maleate) is not merely a chemical reagent; it is a critical Extractable &

Leachable (E&L) concern.[1] Widely used as a heat stabilizer in polyvinyl chloride (PVC) and a

catalyst in polyurethane production, DBT-Maleate can migrate from single-use bioprocess

containers, tubing, and gaskets into drug formulations.

Its toxicity profile is distinct from general cytotoxins. It possesses a specific, high-affinity

mechanism for immunotoxicity (specifically thymic atrophy) and neurotoxicity. This guide

synthesizes the physicochemical properties, molecular toxicology, and validated handling

protocols required to manage

risks in a GxP environment.

Part 2: Chemical Identity & Physicochemical
Characterization[2][3]
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Parameter Data Technical Note

IUPAC Name
(Z)-but-2-

enedioate;dibutyltin(2+)

Often exists as an oligomer in

solid state.

CAS Number 78-04-6
Primary identifier for regulatory

filing.[2][3]

Formula

Stoichiometry: Dibutyltin (

) + Maleate (

).

Molar Mass 346.99 g/mol
Relevant for molarity

calculations in toxicity assays.

Solubility
Soluble in benzene, ethanol,

acetone.

Lipophilic: Readily crosses cell

membranes.

Physical State
White crystalline powder or

amorphous solid.

Dust hazard is significant

(Inhalation toxicity).

Part 3: The Toxicity Profile (The "Why")
The hazard of DBT-Maleate is driven by the release of the Dibutyltin cation (

) upon hydrolysis. Unlike non-specific irritants, this cation targets the energetic and immune
machinery of the cell.

1. Mechanism of Action: The "Thymocyte Apoptosis" Pathway
Research confirms that organotins induce profound atrophy of the thymus gland. The

mechanism is independent of protein synthesis, suggesting a direct attack on mitochondrial

function rather than genomic interaction.

Mitochondrial Uncoupling:

binds to the high-affinity sites on mitochondrial ATP synthase, inhibiting oxidative
phosphorylation.

Calcium Dysregulation: It triggers a rapid rise in intracellular
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, leading to cytoskeletal disruption.

Apoptosis: The mitochondrial membrane depolarization causes the release of Cytochrome

C, activating Caspase-3 and leading to programmed cell death, particularly in cortical

thymocytes (T-cell precursors).

2. Visualizing the Toxicity Pathway
The following diagram maps the cascade from exposure to immunotoxic outcome.
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Caption: Figure 1: Mechanistic pathway of Dibutyltin Maleate induced immunotoxicity,

highlighting mitochondrial destabilization as the primary trigger event.
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Part 4: SDS Architecture & Regulatory Data
This section translates the biological mechanism into the standardized GHS (Globally

Harmonized System) classifications required for your Safety Data Sheet (SDS).

Signal Word:DANGER
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Hazard Class H-Code Hazard Statement Biological Basis

Acute Tox.[4][2][5][6]

(Oral)
H301/H302

Toxic/Harmful if

swallowed.[4]

ngcontent-ng-

c3932382896=""

_nghost-ng-

c102404335=""

class="inline ng-star-

inserted">

(Rat)

422 mg/kg. Systemic

absorption.

Acute Tox.[4][2][6]

(Inhal)
H330 Fatal if inhaled.

Rapid absorption

through alveoli; direct

systemic access.

Skin Corr. H314
Causes severe skin

burns.[4][2][6]

Lewis acid character

of Sn causes tissue

hydrolysis.

Muta. 2 H341

Suspected of causing

genetic defects.[4][2]

[6]

Interaction with

spindle fibers

(aneuploidy risk).

Reprod. 1B H360

May damage fertility

or unborn child.[4][2]

[6]

Endocrine disruption;

crosses placental

barrier.

STOT RE 1 H372
Causes damage to

organs (Thymus).

Critical: The specific

immunotoxic

mechanism described

above.

Aquatic Chronic H411
Toxic to aquatic life

(long lasting).[2][5][6]

High bioconcentration

factor (BCF) in marine

organisms.

Part 5: Operational Protocol - Handling & Validation
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The Core Directive: Do not rely on visual inspection for cleanliness. Organotins are colorless

and lipophilic, adhering to glass and steel.

1. The "Self-Validating" Decontamination Workflow
Standard detergents are often ineffective against organotins due to their hydrophobicity. This

protocol uses a solvent-surfactant approach coupled with a colorimetric validation step

(Dithizone Test).

Reagents Required:

Solvent: Ethanol or Acetone.

Validation Reagent: 0.1% Dithizone in Chloroform (or Toluene).

Control: Dilute standard of DBT-Maleate.

Step-by-Step Protocol:

Primary Decon: Absorb liquid spills with Vermiculite. Do NOT use water initially (generates

slippery, toxic hydrolysis products).

Solvent Wash: Scrub surface with Acetone/Ethanol to solubilize the lipophilic organotin.

Validation (The "Truth" Step):

Swab the cleaned surface with a solvent-dampened swab.

Apply 2 drops of Dithizone reagent to the swab.

Result Interpretation:

Green: Clean (Dithizone remains uncomplexed).

Cherry Red/Pink: Contaminated (Tin-Dithizone complex formed).

If Red: Repeat Step 2 and 3.

2. Workflow Diagram
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Caption: Figure 2: Closed-loop decontamination protocol with integrated colorimetric validation

(Dithizone) to ensure removal of organotin residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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